6-Chloro-2,2-dimethyl-7-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one

• Molecular Formula: C10H9ClN2O4
• Molecular Weight: 256.64 g/mol
• IUPAC Name: 6-chloro-2,2-dimethyl-7-nitro-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C10H9ClN2O4/c1-10(2)9(14)12-6-3-5(11)7(13(15)16)4-8(6)17-10/h3-4H,1-2H3,(H,12,14)
• InChI Key: CMOPEBFPBQXXGS-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC2=CC(=C(C=C2O1)[N+](=O)[O-])Cl)C

Description

6-Chloro-2,2-dimethyl-7-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C10H9ClN2O4 and its molecular weight is 256.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-amino-4-chloro-5-nitrophenol (10.0 g) and ethyl α-bromoisobutyrate (7.4 mL) were treated in the same manner as described in Reference Example 1(1) to give 6-chloro-2,2-dimethyl-7-nitro-2H-1,4-benzoxazin-3(4H)-one (6.82 g) as a pale brown powder.